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Compound of Interest

Compound Name: 5-Aminosalicylic acid

Cat. No.: B7765266

Essential Safety and Handling Protocols for Researchers, Scientists, and Drug Development
Professionals

Handling 5-Aminosalicylic acid (5-ASA), also known as Mesalamine, requires a
comprehensive understanding of its potential hazards and the implementation of rigorous
safety protocols to ensure a secure laboratory environment.[1][2] This guide provides essential,
step-by-step procedures for the safe handling, storage, and disposal of 5-ASA, empowering
you to manage this compound responsibly and effectively.

Hazard Identification and Personal Protective Equipment
(PPE)

5-Aminosalicylic acid is considered a hazardous substance that can cause skin, eye, and
respiratory system irritation.[1][3][4] It may also cause an allergic skin reaction.[1][4] Accidental
ingestion may be harmful to your health.[3] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Tightly fitting safety goggles or
chemical safety goggles
Eye/Face Protection conforming to OSHA's 29 CFR
1910.133 or European
Standard EN166.[1][5]

To prevent eye irritation from

dust or splashes.[1]

Chemical-resistant gloves

(e.g., nitrile) and protective To prevent skin irritation and
Skin Protection clothing.[1][5] Fire/flame potential allergic reactions
resistant and impervious upon contact.[1][4]

clothing should be worn.[5]

Use in a well-ventilated area.
[3] If exposure limits are
exceeded or irritation is ]
_ To prevent respiratory tract
) ) experienced, a NIOSH- o ] ]
Respiratory Protection ) irritation from dust inhalation.
approved half-face respirator (4]
with an organic vapor/acid gas
cartridge and a dust/mist filter

is recommended.[5][6]

Operational Plan: From Receipt to Disposal

A systematic approach to handling 5-ASA minimizes risks. Follow these procedural steps for all
laboratory work involving this compound.

Pre-Handling Preparations

o Ventilation Check: Ensure your workspace, preferably a chemical fume hood, is well-
ventilated.[3]

e PPE Inspection: Before starting, inspect all PPE for integrity. Ensure safety showers and
eyewash stations are accessible.[1]

o Container Inspection: Check that the chemical container is clearly labeled and free from
leaks.[3] Keep containers securely sealed when not in use.[3]
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Safe Handling Protocol

e Avoid Dust Generation: Use dry clean-up procedures and avoid actions that generate dust.

[113]

e Prevent Personal Contact: Avoid all personal contact, including inhalation and contact with
skin and eyes.[3] Do not get the substance on clothing.[1][7]

e Hygienic Practices: Do not eat, drink, or smoke in the handling area.[3] Wash your face,
hands, and any exposed skin thoroughly with soap and water after handling.[1][3]
Contaminated work clothing should not be allowed out of the workplace and should be
laundered separately before reuse.[1][3]

Storage

» Location: Store in a cool, dry, well-ventilated area in the original, tightly closed container.[1]

[3]

» Conditions to Avoid: Protect from direct sunlight, moisture, and air exposure.[1][5][6] Store
away from incompatible materials such as strong oxidizing agents, acids, acid anhydrides,
acid chlorides, and metals.[1][3][5]

Emergency Procedures: Spill and Exposure
Response

Immediate and correct response to spills and exposures is critical.

First-Aid Measures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-202890.pdf
https://datasheets.scbt.com/sc-202890.pdf
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/insert/70265.pdf
https://datasheets.scbt.com/sc-202890.pdf
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-202890.pdf
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-202890.pdf
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-202890.pdf
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/5-aminosalicylicacid-pid_Rock25322.html
https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-202890.pdf
https://www.echemi.com/sds/5-aminosalicylicacid-pid_Rock25322.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also
under the eyelids, for at least 15 minutes.[1] Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[1] If skin irritation or a rash
occurs, seek medical help.[5] Take off

contaminated clothing and wash it before reuse.

[5]

Remove the person to fresh air and keep them

Inhalation comfortable for breathing.[5] If you feel unwell,
get medical help.[5]
) Do not induce vomiting.[2] Immediately call a
Ingestion

doctor.[4]

Spill Response Plan

For any spill, the first step is to alert personnel in the area and remove all ignition sources.[3]

The subsequent response depends on the scale of the spill.

e Minor Spills:

o Dampen the solid spill material with water.[6][8]

o Transfer the dampened material to a suitable, labeled container for disposal.[6][8]

o Use absorbent paper dampened with water to pick up any remaining material.[6][8]

o Wash all contaminated surfaces with a soap and water solution.[6][8]

o Major Spills:

o Alert emergency responders, providing the location and nature of the hazard.[3]

o Control personal contact by using appropriate protective equipment.[3]

© 2025 BenchChem. All rights reserved.

4/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC134330250&productDescription=5-AMINOSALICYLIC+ACID%2CPU+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/5-aminosalicylicacid-pid_Rock25322.html
https://www.echemi.com/sds/5-aminosalicylicacid-pid_Rock25322.html
https://www.echemi.com/sds/5-aminosalicylicacid-pid_Rock25322.html
https://www.echemi.com/sds/5-aminosalicylicacid-pid_Rock25322.html
https://www.oxfordlabfinechem.com/msds/(A-00695-110)%205-AMINO%20SALICYLIC%20ACID.pdf
https://cdn.caymanchem.com/cdn/msds/70265m.pdf
https://datasheets.scbt.com/sc-202890.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://cameochemicals.noaa.gov/chemical/19803
https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://cameochemicals.noaa.gov/chemical/19803
https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://cameochemicals.noaa.gov/chemical/19803
https://pubchem.ncbi.nlm.nih.gov/compound/Mesalamine
https://cameochemicals.noaa.gov/chemical/19803
https://datasheets.scbt.com/sc-202890.pdf
https://datasheets.scbt.com/sc-202890.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7765266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

o Follow clean-up procedures as directed by emergency personnel.

Spill Detected

Minor or Major Spill?

Major

Minor Spill Procedure:
1. Alert personnel & remove ignition sources.
2. Wear appropriate PPE.
3. Dampen solid with water.
4. Transfer to a labeled container.
5. Clean area with soap and water.

Major Spill Procedure:
1. Alert personnel & remove ignition sources.
2. Alert Emergency Responders.
3. Evacuate the area if necessary.
4. Follow emergency personnel instructions.

Spill Contained

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 5-
Aminosalicylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7765266#personal-protective-equipment-for-
handling-5-aminosalicylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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